Cas no 61895-10-1 (4-Amino-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 4-Amino-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 61895-10-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 2195322
• PubChem ID: 13738660
• Update Time: 2025-05-20

4-Amino-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,4-dihydro-2h-naphthalen-1-one
• 61895-10-1
• 4-amino-1,2,3,4-tetrahydronaphthalen-1-one
• EN300-148749
• SCHEMBL1265255
• DB-349089
• AKOS004121535
• (+)-1,2,3,4- tetrahydro-4-oxo-1-naphthylamine
• CS-0068729
• 4-Amino-3,4-dihydro-1(2H)-naphthalenone
• CHEMBL4574935
• MFCD09036214
• 1,2,3,4-tetrahydro-4-oxo-1-naphthylamine
• 4-Amino-3,4-dihydronaphthalen-1(2H)-one
• 64833-49-4
• ZIKUGMFMPBBBDM-UHFFFAOYSA-N
• SB75972

• Inchi： 1S/C10H11NO/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-4,9H,5-6,11H2
• InChI Key： ZIKUGMFMPBBBDM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CC1)N

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 284.0±39.0 ºC (760 Torr),
• Flash Point: 125.5±27.1 ºC,
• Solubility: Slightly soluble (2.6 g/l) (25 º C),

Additional information on 4-Amino-3,4-dihydronaphthalen-1(2H)-one

4-Amino-3,4-Dihydronaphthalen-1(2H)-One: A Comprehensive Overview

4-Amino-3,4-dihydronaphthalen-1(2H)-one (CAS No. 61895-10-1) is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and organic synthesis. This compound, also referred to as 4-amino-tetralone, belongs to the class of tetralones, which are known for their unique structural properties and reactivity. The molecule consists of a naphthalene ring system with a ketone group at position 1 and an amino group at position 4, making it a valuable intermediate in the synthesis of various bioactive compounds.

The structural uniqueness of 4-amino-tetralone lies in its partially saturated naphthalene ring system. The presence of the ketone group at position 1 introduces electrophilic characteristics, while the amino group at position 4 imparts nucleophilic properties. This combination makes the compound highly reactive and amenable to various chemical transformations. Recent studies have highlighted its potential as a building block in the synthesis of complex heterocyclic compounds, which are of great interest in drug discovery.

One of the most notable applications of 4-amino-tetralone is in the field of medicinal chemistry. Researchers have utilized this compound as a key intermediate in the development of tyrosine kinase inhibitors, which are critical in the treatment of various cancers. The ability of 4-amino-tetralone to form stable complexes with metal ions has also been explored in the context of designing transition metal catalysts for organic reactions. These advancements underscore the compound's importance in modern chemical research.

In addition to its role in drug development, 4-amino-tetralone has found applications in materials science. Its aromaticity and conjugated system make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent breakthroughs have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, making them suitable for applications in flexible electronics and light-emitting diodes (LEDs).

The synthesis of 4-amino-tetralone involves a multi-step process that typically begins with the oxidation of tetralin (1,2,3,4-tetrahydronaphthalene) to form tetralone. The subsequent introduction of an amino group at position 4 is achieved through various methods, including reductive amination or direct substitution reactions. Researchers have recently developed more efficient and environmentally friendly synthetic routes, such as using microwave-assisted synthesis or enzymatic catalysis, which have significantly improved the yield and purity of the compound.

From a structural perspective, 4-amino-tetralone exhibits interesting photophysical properties due to its extended conjugation system. Studies have shown that the compound absorbs light in the UV-vis range, making it a potential candidate for use in photovoltaic devices and sensors. Furthermore, its ability to undergo photochemical reactions has been leveraged in the development of light-responsive materials.

In conclusion, 4-amino-3,4-dihydronaphthalen-1(2H)-one (CAS No. 61895-10-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.